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Compound of Interest

Compound Name: Xanthoxyletin

Cat. No.: B192682

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of Xanthoxyletin, a naturally
occurring pyranocoumarin, against other well-known coumarins: Osthole, Scopoletin,
Umbelliferone, and Warfarin. The comparison focuses on their anticancer, anti-inflammatory,
and antimicrobial properties, supported by experimental data. Physicochemical properties and
mechanisms of action, including key signaling pathways, are also discussed to provide a
holistic view for drug discovery and development.

Physicochemical Properties

A molecule's physicochemical properties are fundamental to its pharmacokinetic and
pharmacodynamic profiles. The following table summarizes key properties of the selected
coumarins.
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Molecular
) Molecular . .
Coumarin Weight (g/mol LogP Solubility
Formula )

Insoluble in

water; soluble in
Xanthoxyletin C15H1404 258.27 2.8 organic solvents

like DMSO and

ethanol.

Practically

insoluble in

water; soluble in
Osthole C15H1603 244.29 3.7

ethanol,

chloroform, and

acetone.[1]

Slightly soluble in

water and cold

ethanol; soluble
Scopoletin C10HsOa 192.17 1.25 )

in hot ethanol,

chloroform, and

acetic acid.[2][3]

Sparingly soluble

in water; soluble
Umbelliferone CoHeOs3 162.14 1.6 in ethanol,

chloroform, and

acetic acid.

Practically
insoluble in
Warfarin C19H1604 308.33 3.03 water; soluble in
acetone and
dioxane.[4][5][6]

Comparative Biological Activities
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This section details the comparative efficacy of Xanthoxyletin and other selected coumarins in
key therapeutic areas, supported by quantitative data from in vitro studies.

Anticancer Activity

Coumarins have demonstrated significant potential as anticancer agents through various
mechanisms, including the induction of apoptosis and cell cycle arrest. The half-maximal
inhibitory concentration (ICso) is a common measure of a compound's potency in inhibiting
cancer cell growth.
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Coumarin Cell Line ICs0 (M) Reference
) HL-60 (Human
Xanthoxyletin ] 14.25
Leukemia)
Capan-2 (Pancreatic Dose-dependent 7]
Cancer) decrease in viability
MDA-MB-231 (Breast
Osthole 24.2 pg/mi [819]
Cancer)
MCF-7 (Breast
123.9 pg/ml [8][9]
Cancer)
HeLa (Cervical
45.01 [8]
Cancer)
Y-79 (Retinoblastoma) 200 (24h), 120 (48h) [8][10]
HCCC-9810
_ , 159 (48h) [11]
(Cholangiocarcinoma)
RBE
_ _ 153 (48h) [11]
(Cholangiocarcinoma)
) Various Cancer Cell Reported to have
Scopoletin ) ) _ [2]
Lines anticancer properties
) MCF-7 (Breast
Umbelliferone 15.56 [7]
Cancer)
MDA-MB-231 (Breast
10.31 [7]

Cancer)

Induces apoptosis and

HepG2 (Liver Cancer) [12]
cell cycle arrest
MKN-45 (Gastric Significant cytotoxic (13]
Cancer) effect
MIA PaCa-2 Significant cytotoxic [13]
(Pancreatic Cancer) effect
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Warfarin

Not typically evaluated
for direct cytotoxicity;
its anticancer effects
are primarily linked to
its anticoagulant

properties.

Anti-inflammatory Activity

Inflammation is a key factor in many chronic diseases. Coumarins have been shown to

modulate inflammatory pathways, often by inhibiting the production of inflammatory mediators

like nitric oxide (NO) and enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX).

Coumarin Assay ICs0 (M) Reference
Data not readily
Xanthoxyletin Nitric Oxide Inhibition available in
comparative format.
Suppresses NO
o ) o production in LPS-
Osthole Nitric Oxide Inhibition ) [14][15]
stimulated
macrophages.[14][15]
5-Lipoxygenase (5-
Scopoletin P yg N ( 1.76 [16]
LOX) Inhibition
. . . Inhibits INOS
Nitric Oxide Inhibition _ [4]
expression.[4]
. " . o Downregulates iINOS
Umbelliferone Nitric Oxide Inhibition [17]

expression.[17]

Warfarin

Carrageenan-induced

rat paw edema

Pronounced anti-
inflammatory effect at
0.5-5.0 mg/kg.[8]

[8]

Antimicrobial Activity
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The rise of antibiotic resistance has spurred the search for new antimicrobial agents.

Coumarins have emerged as a promising class of compounds with activity against a range of

bacterial and fungal pathogens. The minimum inhibitory concentration (MIC) is the lowest

concentration of a substance that prevents visible growth of a microorganism.

Coumarin Microorganism MIC (pg/mL) Reference
Data not readily

Xanthoxyletin available in
comparative format.
Staphylococcus

Osthole 125 [18]
aureus

Bacillus cereus 62.5 [18]

) Pseudomonas

Scopoletin ] 128 [19]
aeruginosa

Salmonella typhi 250 [5]

] Staphylococcus 1000 (as 7-laurate

Umbelliferone [2]
aureus (MRSA) ester)

Pseudomonas 500 (as 7-laurate 2]

aeruginosa ester)

Escherichia coli >1000 [20]

Warfarin

Primarily known for its
anticoagulant
properties; its direct
antimicrobial effects
are not well-
established and it can
interact with

antimicrobial agents.

[9]

Mechanisms of Action & Signaling Pathways
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Understanding the molecular mechanisms underlying the biological activities of these
coumarins is crucial for targeted drug design. This section provides an overview of the key
signaling pathways modulated by Xanthoxyletin and the other selected coumarins.

Xanthoxyletin: Inhibition of the RANK/RANKL Signaling
Pathway

Xanthoxyletin has been shown to exert its anticancer effects in pancreatic cancer by targeting
the Receptor Activator of Nuclear Factor-kB (RANK) and its ligand (RANKL) signaling pathway.
This pathway is crucial for osteoclastogenesis and is also implicated in cancer progression and
metastasis. By inhibiting this pathway, Xanthoxyletin can suppress cancer cell growth and
induce apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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